Cas no 32065-66-0 (2-Quinoxalinecarboxaldehyde 1,4-Dioxide Dimethyl Acetal)

• Product Name: 2-Quinoxalinecarboxaldehyde 1,4-Dioxide Dimethyl Acetal
• CAS No: 32065-66-0
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• CID: 321629
• PubChem ID: 3013074
• Update Time: 2025-04-19

2-Quinoxalinecarboxaldehyde 1,4-Dioxide Dimethyl Acetal Chemical and Physical Properties

Names and Identifiers

• Quinoxaline,2-(dimethoxymethyl)-, 1,4-dioxide
• 2-(dimethoxymethyl)quinoxaline 1,4-dioxide
• 3-(dimethoxymethyl)-4-oxidoquinoxalin-1-ium 1-oxide
• 2-Dimethoxymethyl-quinoxaline 1,4-dioxide
• 2-Formylchinoxalin-N1,N4-dioxyddimethylacetal
• 2-formyl-quinoxaline-1,4-dioxide dime
• 2-formylquinoxaline-1,4-dioxide dimethylacetal
• 2-Formylquinoxaline-di-N-oxide dimethylacetal
• AC1MHX97
• AG-F-07042
• CH-650-2
• CTK4G8161
• EINECS 250-910-9
• KB-224032
• quinoxaline -di-N-oxide-2-carboxyaldehyde dimethylacetal
• NS00020795
• 1,4-Dioxide-2-(Dimethoxymethyl)quinoxaline
• SCHEMBL10670444
• W-110811
• 32065-66-0
• DTXSID50185876
• 2-(dimethoxymethyl)-1,4-dioxido-quinoxaline-1,4-diium
• DB-226672
• 2-Quinoxalinecarboxaldehyde 1,4-Dioxide Dimethyl Acetal

• Inchi： 1S/C11H12N2O4/c1-16-11(17-2)10-7-12(14)8-5-3-4-6-9(8)13(10)15/h3-7,11H,1-2H3
• InChI Key： BWTLITYWRKJWIM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C[N+](C2C=CC=CC=2N1[O-])=O)OC

Computed Properties

• Exact Mass: 236.07976
• Monoisotopic Mass: 236.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8A^2
• XLogP3: -0.5

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 72.34